Cas no 2305253-14-7 (3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide)

• Product Name: 3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide
• CAS No: 2305253-14-7
• MF: C₇H₉Br₂N₃O₂
• MW: 326.973259687424
• CID: 6221336
• PubChem ID: 138987621
• Update Time: 2025-05-20

3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2305253-14-7
• 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid hydrobromide
• EN300-6762243
• AT20554
• 3-BROMO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID HBR
• 3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide
• Z3616040570

• Inchi： 1S/C7H8BrN3O2.BrH/c8-4-5(7(12)13)10-11-3-1-2-9-6(4)11;/h9H,1-3H2,(H,12,13);1H
• InChI Key： ZLLLINUDKWQJPQ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NN2C=1NCCC2.Br

Computed Properties

• Exact Mass: 326.90410g/mol
• Monoisotopic Mass: 324.90615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide

Introduction to 3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide (CAS No: 2305253-14-7)

The compound 3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide (CAS No: 2305253-14-7) is a significant molecule in the field of pharmaceutical chemistry and medicinal research. Its unique structural framework, featuring a brominated tetrahydropyrazolo[1,5-a]pyrimidine core, has garnered considerable attention due to its potential biological activities and synthetic utility. This introduction delves into the chemical properties, pharmacological significance, and recent advancements in the study of this compound.

The molecular structure of 3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide consists of a fused heterocyclic system with a bromine substituent at the 3-position. This bromine atom introduces electrophilic characteristics to the molecule, making it a valuable intermediate in organic synthesis. The tetrahydropyrazolo[1,5-a]pyrimidine scaffold is known for its versatility in drug design, as it can be modified to yield derivatives with diverse pharmacological profiles.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Recent studies have highlighted its potential as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this scaffold have been explored for their antimicrobial and anti-inflammatory properties. The bromine atom at the 3-position allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the creation of complex drug candidates.

The pharmacological activity of 3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide has been investigated in several preclinical studies. Researchers have demonstrated its ability to interact with specific enzymes and receptors involved in metabolic disorders and cancer. The hydrobromide salt form enhances the solubility and bioavailability of the compound, making it more suitable for in vitro and in vivo experiments. These studies have laid the groundwork for further exploration into its therapeutic potential.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The brominated heterocycle can be incorporated into polymers and coatings to improve their thermal stability and chemical resistance. The unique electronic properties of the tetrahydropyrazolo[1,5-a]pyrimidine ring make it an attractive candidate for organic electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in this field have demonstrated the feasibility of using such compounds to develop next-generation materials with enhanced performance.

The synthesis of 3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization reactions to form the heterocyclic core followed by bromination at the 3-position. The hydrobromide salt is typically obtained through an acid-base reaction between the free acid form and hydrobromic acid. Optimizing these synthetic routes is crucial for achieving high yields and purity levels necessary for pharmaceutical applications.

Recent innovations in synthetic chemistry have enabled more efficient methods for producing this compound. For example, flow chemistry techniques have been employed to streamline multi-step syntheses under controlled conditions. This approach not only improves efficiency but also enhances safety by minimizing solvent usage and reducing waste generation. Such advancements are essential for sustainable drug development practices.

The biological evaluation of 3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide has revealed several interesting findings. In vitro assays have shown that certain derivatives exhibit inhibitory effects on kinases involved in cancer progression. These findings have prompted further investigation into their potential as anticancer agents. Additionally, studies have explored their interactions with enzymes responsible for metabolic pathways associated with neurological disorders such as Alzheimer's disease.

The future prospects of this compound are promising. Ongoing research aims to discover new derivatives with improved pharmacological properties through structure-activity relationship (SAR) studies. Computational modeling techniques are being utilized to predict the binding affinities of various derivatives to biological targets. These efforts are expected to accelerate the discovery of novel therapeutic agents based on this scaffold.

In conclusion,3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide (CAS No: 2305253-14-7) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. Advances in synthetic chemistry and computational biology continue to enhance our understanding of its properties and applications.